![molecular formula C10H8N2O2 B3388735 5-Acetyl-3(3-pyridyl)isoxazole CAS No. 889939-04-2](/img/structure/B3388735.png)
5-Acetyl-3(3-pyridyl)isoxazole
Overview
Description
5-Acetyl-3(3-pyridyl)isoxazole is a derivative of isoxazole, a five-membered heterocyclic moiety commonly found in many commercially available drugs . Isoxazoles have been the subject of research in medicinal chemistry over the past decades due to their wide spectrum of biological activities and therapeutic potential .
Molecular Structure Analysis
Isoxazole is a five-membered heterocyclic compound with one oxygen atom and one nitrogen atom at adjacent positions . The presence of the labile N–O bond in the isoxazole ring capable of cleavage allows one to obtain various 1,3-bifunctional derivatives of carbonyl compounds as a result of a series of transformations .Chemical Reactions Analysis
The variety of reactions leading to the construction of the isoxazole ring can be distinguished into two main ones: the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents .Scientific Research Applications
Medicinal Chemistry
Isoxazole, which includes “5-Acetyl-3(3-pyridyl)isoxazole”, is an important family of five-membered heterocycles with one oxygen atom and one nitrogen atom at adjacent positions. It has a wide spectrum of biological activities and therapeutic potential . The substitution of various groups on the isoxazole ring imparts different activity .
Analgesic Applications
Isoxazole derivatives have shown prominent potential as analgesics . This suggests that “5-Acetyl-3(3-pyridyl)isoxazole” could potentially be used in pain management.
Anti-inflammatory Applications
Isoxazole derivatives have also been found to have anti-inflammatory properties . This indicates that “5-Acetyl-3(3-pyridyl)isoxazole” could be used in the treatment of inflammation-related conditions.
Anticancer Applications
Isoxazole derivatives have shown anticancer properties . For instance, 5-(3-alkylquinolin-2-yl)-3-aryl isoxazole derivatives have shown potent cytotoxicity against various human cancer cell lines .
Antimicrobial Applications
Isoxazole derivatives have demonstrated antimicrobial properties . This suggests that “5-Acetyl-3(3-pyridyl)isoxazole” could potentially be used in the treatment of microbial infections.
Antiviral Applications
Isoxazole derivatives have shown antiviral properties . This indicates that “5-Acetyl-3(3-pyridyl)isoxazole” could potentially be used in the treatment of viral infections.
Anticonvulsant Applications
Isoxazole derivatives have demonstrated anticonvulsant properties . This suggests that “5-Acetyl-3(3-pyridyl)isoxazole” could potentially be used in the treatment of convulsive disorders.
Antidepressant Applications
Isoxazole derivatives have shown antidepressant properties . This indicates that “5-Acetyl-3(3-pyridyl)isoxazole” could potentially be used in the treatment of depressive disorders.
Mechanism of Action
Target of Action
It’s known that isoxazole derivatives, which include 5-acetyl-3(3-pyridyl)isoxazole, have shown antiaggregatory activity, suggesting they may target platelet membrane receptors .
Mode of Action
It’s known that isoxazole derivatives can interact with their targets and cause changes that result in their biological activity . More research is needed to elucidate the specific interactions of 5-Acetyl-3(3-pyridyl)isoxazole with its targets.
Biochemical Pathways
Isoxazole derivatives have been associated with antiaggregatory activity, suggesting they may affect pathways related to platelet aggregation .
Result of Action
Isoxazole derivatives have shown antiaggregatory activity, suggesting they may inhibit platelet aggregation .
Safety and Hazards
Future Directions
Isoxazoles continue to attract the attention of researchers due to their significant potential in drug discovery . The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research . The focus of future research could be on developing eco-friendly synthetic strategies and exploring the biological activities of isoxazole derivatives .
properties
IUPAC Name |
1-(3-pyridin-3-yl-1,2-oxazol-5-yl)ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2/c1-7(13)10-5-9(12-14-10)8-3-2-4-11-6-8/h2-6H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDWLANIMFVYTQF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=NO1)C2=CN=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80628549 | |
Record name | 1-[3-(Pyridin-3-yl)-1,2-oxazol-5-yl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80628549 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Acetyl-3(3-pyridyl)isoxazole | |
CAS RN |
889939-04-2 | |
Record name | 1-[3-(Pyridin-3-yl)-1,2-oxazol-5-yl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80628549 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-[3-(pyridin-3-yl)-1,2-oxazol-5-yl]ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.